Cas no 1467252-54-5 (1H-Indole-5-methanamine, N-cyclopropyl-1-(3-methoxypropyl)-)

• Product Name: 1H-Indole-5-methanamine, N-cyclopropyl-1-(3-methoxypropyl)-
• CAS No: 1467252-54-5
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• MDL: MFCD20173994
• CID: 4784970
• Update Time: 2025-10-28

1H-Indole-5-methanamine, N-cyclopropyl-1-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-methanamine, N-cyclopropyl-1-(3-methoxypropyl)-

• MDL： MFCD20173994
• Inchi： 1S/C16H22N2O/c1-19-10-2-8-18-9-7-14-11-13(3-6-16(14)18)12-17-15-4-5-15/h3,6-7,9,11,15,17H,2,4-5,8,10,12H2,1H3
• InChI Key： XAFCKBYDJDWBMM-UHFFFAOYSA-N
• SMILES： N1(CCCOC)C2=C(C=C(CNC3CC3)C=C2)C=C1

Additional information on 1H-Indole-5-methanamine, N-cyclopropyl-1-(3-methoxypropyl)-

Comprehensive Overview of 1H-Indole-5-methanamine, N-cyclopropyl-1-(3-methoxypropyl)- (CAS No. 1467252-54-5)

The compound 1H-Indole-5-methanamine, N-cyclopropyl-1-(3-methoxypropyl)- (CAS No. 1467252-54-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an indole core and a cyclopropyl substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to neurotransmitters and neuromodulators.

In recent years, the demand for indole derivatives has surged due to their versatility in drug discovery. The 1H-Indole-5-methanamine scaffold is often explored for its role in targeting G-protein-coupled receptors (GPCRs), which are critical in treating neurological disorders. The addition of a 3-methoxypropyl group enhances the molecule's lipophilicity, potentially improving its blood-brain barrier permeability—a hot topic in modern neuropharmacology.

The N-cyclopropyl moiety in this compound is another area of interest, as cyclopropane rings are known to confer metabolic stability and conformational rigidity. This feature aligns with current trends in medicinal chemistry, where researchers prioritize compounds with improved pharmacokinetic profiles. The combination of these structural elements positions CAS No. 1467252-54-5 as a promising candidate for further investigation in precision medicine and targeted therapy.

From a synthetic perspective, 1H-Indole-5-methanamine, N-cyclopropyl-1-(3-methoxypropyl)- is often synthesized via multi-step organic reactions, including reductive amination and cyclization protocols. Its purity and yield are critical factors for pharmaceutical applications, driving innovations in green chemistry and catalytic processes. These advancements address growing concerns about sustainable synthesis, a key focus in the chemical industry today.

Analytical characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure compliance with stringent regulatory standards, a recurring theme in discussions about drug safety and quality control. The compound's stability under various conditions is also a subject of ongoing research, particularly for formulation development.

Beyond pharmaceuticals, CAS No. 1467252-54-5 has potential applications in agrochemicals and material science. Its indole backbone is structurally similar to plant growth regulators, while its methoxypropyl chain could contribute to polymer modifications. This interdisciplinary relevance makes it a compelling subject for academic research and industrial R&D collaborations.

In summary, 1H-Indole-5-methanamine, N-cyclopropyl-1-(3-methoxypropyl)- represents a fascinating intersection of chemical innovation and therapeutic potential. As the scientific community continues to explore its properties, this compound may unlock new possibilities in personalized medicine and sustainable chemistry, addressing some of the most pressing challenges in modern science.